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Compound of Interest

Compound Name: Cyclohexyltrimethoxysilane

Cat. No.: B098004

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience
and should not be used as a substitute for a formal Safety Data Sheet (SDS) or professional
safety consultation. Always refer to the official SDS and follow established laboratory safety
protocols when handling any chemical.

Executive Summary

Cyclohexyltrimethoxysilane is a chemical intermediate with applications in various research
and industrial processes. While specific toxicological data for this compound is limited in
publicly available literature, a comprehensive understanding of its health and safety profile can
be derived from its chemical properties, classification, and the known toxicity of its hydrolysis
product, methanol. This guide provides a detailed overview of the known hazards, safety
precautions, and available toxicological information to ensure the safe handling and use of
Cyclohexyltrimethoxysilane in a laboratory setting.

Hazard Identification and Classification

Cyclohexyltrimethoxysilane is classified as a combustible liquid that can cause serious eye
irritation and, in some classifications, is considered a flammable liquid and vapor that may
cause severe skin burns and eye damage.[1] The Globally Harmonized System (GHS)
classification for Cyclohexyltrimethoxysilane may vary depending on the supplier and the
concentration of impurities, but common hazard statements include:
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e H227: Combustible liquid.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H226: Flammable liquid and vapor.[1]

e H314: Causes severe skin burns and eye damage.[1]

It is crucial to consult the specific Safety Data Sheet provided by the manufacturer for the most
accurate and up-to-date GHS classification.

Toxicological Properties

Direct and comprehensive toxicological data for Cyclohexyltrimethoxysilane is not readily
available in published literature. Much of the concern surrounding its toxicity stems from its
reactivity with water and moisture to produce methanol.

Acute Toxicity

Quantitative data for the acute toxicity of Cyclohexyltrimethoxysilane is limited. One study
reported an acute oral LD50 for male and female rats as > 2000 mg/kg, classifying it as slightly
toxic by oral ingestion.[2] However, detailed study reports are not widely accessible. Due to the
lack of extensive data, caution should be exercised, and exposure via all routes (oral, dermal,
and inhalation) should be minimized.

Route of . e
Species Value Classification Reference
Exposure
Rat (male and LD50 > 2000 ) .
Oral Slightly Toxic [2]
female) mg/kg
) LD50: No data N
Dermal Rabbit ) Not Classified
available
LC50: No data
Inhalation Rat Not Classified

available
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Table 1: Acute Toxicity Data for Cyclohexyltrimethoxysilane

Irritation and Corrosivity

Cyclohexyltrimethoxysilane is classified as a substance that causes serious eye irritation.[1]
Some classifications also indicate that it can cause skin irritation or even severe skin burns.[1]

A study conducted according to OECD Test Guideline 404 found that
Cyclohexyltrimethoxysilane was not a skin irritant in New Zealand White rabbits.[3] In this
study, a 0.5 mL dose was applied to the skin for 4 hours, and no signs of erythema or edema
were observed during the 72-hour observation period.[3]

Specific data from an acute eye irritation study (OECD 405) for Cyclohexyltrimethoxysilane
were not found in the public domain. However, given its GHS classification, it must be handled
as a serious eye irritant.

Test Species Result Classification Reference

Acute Dermal

. , . Not Classified as
Irritation (OECD Rabbit Non-irritant o [3]
a skin irritant

404)

Acute Eye Causes serious
Irritation (OECD No data available - eye irritation [1]
405) (GHS)

Table 2: Irritation Data for Cyclohexyltrimethoxysilane

Toxicity of Hydrolysis Product: Methanol

The primary toxicological concern with Cyclohexyltrimethoxysilane is its hydrolysis in the
presence of water or moisture to form cyclohexylsilanetriol and methanol. Methanol is a toxic
substance that can cause serious health effects.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b098004?utm_src=pdf-body
https://www.benchchem.com/product/b098004?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyltrimethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyltrimethoxysilane
https://www.benchchem.com/product/b098004?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://www.benchchem.com/product/b098004?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyltrimethoxysilane
https://www.benchchem.com/product/b098004?utm_src=pdf-body
https://www.benchchem.com/product/b098004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Route of Exposure Species Value

Oral Rat LD50: 6200 mg/kg

Dermal Rabbit LD50: 20 g/kg

Inhalation Rat LC50: 22500 ppm (8 hours)

Table 3: Acute Toxicity Data for Methanol[4]

The toxicity of methanol is primarily due to its metabolic products, formaldehyde and formic
acid. This process is often referred to as "lethal synthesis."

The metabolic pathway of methanol leading to toxicity is a critical consideration.

Toxic Effects

Methanol Metabolism

[ I — Y .. "

Apoptosis
(Retinal Ganglion Cels)

Click to download full resolution via product page
Caption: Metabolic pathway of methanol leading to cellular toxicity.

Experimental Protocols

Detailed experimental protocols for toxicological studies on Cyclohexyltrimethoxysilane are
not publicly available. However, the methodologies would follow standardized OECD
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guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)

This method is used to estimate the acute oral toxicity of a substance.

Principle: A stepwise procedure is used where a small group of animals (typically 3 rats of a
single sex) is dosed at a defined level. The outcome (survival or death) determines the next
dosing level.

Test Animals: Healthy, young adult rats of a standard laboratory strain are used. Females are
generally preferred.

Dosing: The test substance is administered in a single dose by gavage using a stomach tube
or a suitable intubation cannula.

Observation Period: Animals are observed for up to 14 days for signs of toxicity and
mortality.

Endpoint: The test allows for the classification of the substance into a GHS acute toxicity
category based on the observed mortality at different dose levels.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.

Principle: The substance is applied to a small area of the skin of an animal (typically an
albino rabbit) under a semi-occlusive patch.

Test Animals: Healthy, young adult albino rabbits are used.

Procedure: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to
the shaved skin for a 4-hour exposure period.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.
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Endpoint: The severity of the skin reactions is scored, and the substance is classified based
on the reversibility and severity of the lesions.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This guideline evaluates the potential of a substance to cause eye irritation or damage.

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an animal (typically an albino rabbit).

Test Animals: Healthy, young adult albino rabbits are used.
Procedure: A 0.1 mL (for liquids) or 0.1 g (for solids) dose is instilled into the eye.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.

Endpoint: The severity of ocular lesions is scored to determine the irritation potential and
classify the substance.

Safe Handling and Storage
Personal Protective Equipment (PPE)

To minimize exposure, the following PPE should be worn when handling

Cyclohexyltrimethoxysilane:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemically resistant gloves (e.g., nitrile or neoprene), a lab coat, and
closed-toe shoes.

Respiratory Protection: If working in a poorly ventilated area or if mists/aerosols may be
generated, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Engineering Controls

Work with Cyclohexyltrimethoxysilane should be conducted in a well-ventilated area,

preferably in a chemical fume hood.
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Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place away from heat,
sparks, and open flames. It is incompatible with water, moisture, strong oxidizing agents, acids,
and bases. The container should be stored under an inert atmosphere to prevent hydrolysis.

Emergency Procedures
First Aid Measures

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Seek medical attention if irritation persists.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures

In case of a spill, evacuate the area. Wear appropriate PPE. Absorb the spill with an inert
material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal. Avoid
breathing vapors and ensure adequate ventilation.

Logical Workflow for Safety Assessment

The following diagram illustrates a logical workflow for assessing the safety of a chemical like
Cyclohexyltrimethoxysilane.
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Caption: A logical workflow for ensuring the safe handling of chemicals.
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Conclusion

While there is a lack of comprehensive, publicly available toxicological data for
Cyclohexyltrimethoxysilane, its known chemical properties and GHS classification warrant
careful handling. The primary toxicological concern is its potential to hydrolyze and release
methanol, a substance with well-documented toxicity. By adhering to the safety precautions
outlined in this guide, including the use of appropriate personal protective equipment and
engineering controls, researchers, scientists, and drug development professionals can
minimize the risks associated with the handling and use of Cyclohexyltrimethoxysilane.
Continuous vigilance and adherence to established safety protocols are paramount for
ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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